Cas no 2763779-97-9 (tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate
• CAS No: 2763779-97-9
• MF: C₁₃H₂₄ClNO₃
• MW: 277.787563323975
• CID: 6194926
• PubChem ID: 165995352
• Update Time: 2025-06-08

tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate
• EN300-37355360
• 2763779-97-9

• Inchi： 1S/C13H24ClNO3/c1-10(7-14)8-17-9-13(5,6)15-11(16)18-12(2,3)4/h1,7-9H2,2-6H3,(H,15,16)
• InChI Key： YGPQOKVPFNRGRU-UHFFFAOYSA-N
• SMILES： ClCC(=C)COCC(C)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.1444713g/mol
• Monoisotopic Mass: 277.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate

Introduction to Tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate (CAS No. 2763779-97-9)

Tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate, identified by the chemical compound code CAS No. 2763779-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemical formulations. The structural complexity of this molecule, characterized by its tert-butyl group and the presence of an oxy functional group linked to a propenyl moiety, makes it a subject of interest for synthetic chemists and biologists exploring novel biochemical pathways.

The molecular structure of Tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate features a highly reactive chloromethyl group, which is a key feature for its potential role in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. This reactivity makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates targeting specific biological pathways. The presence of the tert-butyl group not only enhances the stability of the molecule but also influences its solubility and metabolic behavior, making it an attractive candidate for further investigation in drug design.

In recent years, there has been growing interest in carbamate-based compounds due to their demonstrated efficacy in modulating biological processes. Research has shown that carbamates can act as inhibitors or activators of various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, studies have explored the potential of carbamate derivatives in treating neurological disorders, where they exhibit properties that can modulate neurotransmitter activity. The specific structure of Tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate suggests that it may have similar modulatory effects, particularly due to its ability to interact with biological targets through its reactive functional groups.

The chloromethyl group in this compound is particularly noteworthy as it can participate in various chemical transformations that are essential for drug development. For example, it can undergo reactions with amines to form amides, or with hydroxides to form alcohols, providing multiple pathways for further functionalization. This flexibility makes Tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate a versatile building block for synthesizing more complex molecules with tailored biological activities. Additionally, the tert-butyl group serves as a protective moiety, preventing unwanted side reactions while allowing for selective functionalization at other sites on the molecule.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing complex carbamate derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed researchers to access novel structural motifs with high precision. These methods have been instrumental in designing molecules with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. The synthesis of Tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate exemplifies these advancements, showcasing how modern synthetic strategies can be applied to create highly functionalized organic compounds.

The potential applications of Tert-butyl N-(1-{[2-(chloromethyl)prop-2-en-1-yl]oxy}-2-methylpropan-2-yl)carbamate extend beyond pharmaceuticals into other areas such as materials science and industrial chemistry. Its unique reactivity and structural features make it suitable for use as a precursor in the synthesis of polymers and specialty chemicals. For instance, carbamate derivatives have been explored as monomers in polymerization reactions, where they contribute to the formation of materials with specific mechanical and thermal properties. This versatility underscores the importance of developing multifunctional compounds like this one, which can serve multiple roles across different scientific disciplines.

In conclusion, Tert-butyl N-(1-{[2-(chloromethyl)propen-l -yI]oxy}-z-methylpropan-z-yI)-carbamate (CAS No. 2763779 - 97 - 9) represents a significant advancement in organic chemistry with broad implications for pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, contributing to innovative solutions in medicine and materials science.